Cas no 62614-26-0 (Phosphonic acid, (2-cyanoethyl)-, ethyl 1-methylethyl ester)

• Product Name: Phosphonic acid, (2-cyanoethyl)-, ethyl 1-methylethyl ester
• CAS No: 62614-26-0
• MF: C₈H₁₆NO₃P
• MW: 205.191303253174
• CID: 438182
• PubChem ID: 71384631
• Update Time: 2025-04-19

Phosphonic acid, (2-cyanoethyl)-, ethyl 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (2-cyanoethyl)-, ethyl 1-methylethyl ester
• 3-[ethoxy(propan-2-yloxy)phosphoryl]propanenitrile
• Ethyl propan-2-yl (2-cyanoethyl)phosphonate
• DTXSID20806884
• 62614-26-0

• Inchi： 1S/C8H16NO3P/c1-4-11-13(10,7-5-6-9)12-8(2)3/h8H,4-5,7H2,1-3H3
• InChI Key： BRTBIMIQQDBQQQ-UHFFFAOYSA-N
• SMILES： P(CCC#N)(=O)(OCC)OC(C)C

Computed Properties

• Exact Mass: 205.08688
• Monoisotopic Mass: 205.08678037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.32
• LogP: 2.55468